4-Chlorophenyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl ether

• Molecular Formula: C17H15ClN2OS
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 4-(4-chlorophenoxy)-7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• InChI: InChI=1S/C17H15ClN2OS/c1-10-2-7-13-14(8-10)22-17-15(13)16(19-9-20-17)21-12-5-3-11(18)4-6-12/h3-6,9-10H,2,7-8H2,1H3
• InChI Key: DYUOPNYEMDIGON-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC3=NC=NC(=C23)OC4=CC=C(C=C4)Cl

Description

4-Chlorophenyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl ether is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promise in a variety of applications, including as a tool for studying the mechanisms of certain biological processes.

Mechanism of Action

The mechanism of action of 4-Chlorophenyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl ether is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the regulation of cell growth and differentiation. This inhibition may lead to changes in gene expression and other cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Chlorophenyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl ether are still being investigated. However, preliminary studies have suggested that this compound may have an effect on the growth and differentiation of certain types of cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Chlorophenyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl ether in lab experiments is its potential as a tool for studying the mechanisms of certain biological processes. However, one limitation is that the compound may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving 4-Chlorophenyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl ether. One area of interest is the development of more specific inhibitors of the enzymes targeted by this compound. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and to identify potential therapeutic applications.

Synthesis Methods

The synthesis of 4-Chlorophenyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl ether involves several steps. One common method involves the reaction of 4-chlorophenyl isothiocyanate with 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ol in the presence of a base such as potassium carbonate. This reaction results in the formation of the desired compound as a white solid.

Scientific Research Applications

4-Chlorophenyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl ether has been used in a variety of scientific research applications. One area of interest has been its potential as a tool for studying the mechanisms of certain biological processes. For example, this compound has been used to investigate the role of certain enzymes in the regulation of cell growth and differentiation.